Cas no 2248289-93-0 (Tert-butyl 5-amino-1,4-dimethylpyrazole-3-carboxylate)

• Product Name: Tert-butyl 5-amino-1,4-dimethylpyrazole-3-carboxylate
• CAS No: 2248289-93-0
• MF: C₁₀H₁₇N₃O₂
• MW: 211.260882139206
• CID: 6228979
• PubChem ID: 137940875
• Update Time: 2025-10-29

Tert-butyl 5-amino-1,4-dimethylpyrazole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 5-amino-1,4-dimethyl-1H-pyrazole-3-carboxylate
• Tert-butyl 5-amino-1,4-dimethylpyrazole-3-carboxylate
• 2248289-93-0
• EN300-6510701

• Inchi： 1S/C10H17N3O2/c1-6-7(12-13(5)8(6)11)9(14)15-10(2,3)4/h11H2,1-5H3
• InChI Key： MLQJZGKVBDDSSB-UHFFFAOYSA-N
• SMILES： O(C(C1C(C)=C(N)N(C)N=1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 211.132076794g/mol
• Monoisotopic Mass: 211.132076794g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 70.1Ų

Additional information on Tert-butyl 5-amino-1,4-dimethylpyrazole-3-carboxylate

Tert-butyl 5-amino-1,4-dimethylpyrazole-3-carboxylate (CAS No. 2248289-93-0): A Key Intermediate in Modern Pharmaceutical Synthesis

Tert-butyl 5-amino-1,4-dimethylpyrazole-3-carboxylate, identified by its Chemical Abstracts Service Number (CAS No. 2248289-93-0), is a versatile intermediate that has garnered significant attention in the field of pharmaceutical chemistry. This compound, characterized by its pyrazole core structure modified with amino, dimethyl, and tert-butyl substituents, serves as a crucial building block in the synthesis of various bioactive molecules.

The< strong>pyrazole scaffold is a heterocyclic compound that plays a pivotal role in medicinal chemistry due to its ability to interact with biological targets in multiple ways. The presence of the amino group at the 5-position and the tert-butyl ester at the 3-position enhances the reactivity and functionality of this molecule, making it an attractive candidate for further derivatization. Recent advancements in drug discovery have highlighted the importance of pyrazole derivatives in developing treatments for a wide range of diseases, including infectious diseases, cancer, and inflammatory conditions.

In recent years, there has been a surge in research focused on developing novel< strong>pyrazole-based drugs. The structural flexibility of pyrazole allows for the introduction of various functional groups, enabling chemists to tailor the properties of the final compound to optimize its pharmacological activity. For instance, studies have demonstrated that pyrazole derivatives can exhibit potent antimicrobial and anti-inflammatory effects, making them promising candidates for therapeutic applications.

The< strong>tert-butyl 5-amino-1,4-dimethylpyrazole-3-carboxylate intermediate is particularly valuable because it provides a stable platform for further chemical modifications. The tert-butyl group acts as an electron-withdrawing substituent, which can influence the electronic properties of the molecule and enhance its binding affinity to biological targets. Additionally, the amino group at the 5-position can be readily functionalized through various chemical reactions, such as acylation or alkylation, to introduce additional pharmacophores.

One of the most compelling aspects of< strong>Tert-butyl 5-amino-1,4-dimethylpyrazole-3-carboxylate is its role in synthesizing complex drug molecules. Researchers have leveraged this intermediate to develop novel inhibitors targeting enzymes involved in cancer metabolism. For example, pyrazole derivatives have been shown to inhibit kinases and other enzymes that are overexpressed in tumor cells, thereby disrupting critical signaling pathways that promote cell proliferation and survival.

The< strong>synthetic utility of this compound has also been explored in the development of vaccines and immunomodulatory agents. Pyrazole-based molecules can modulate immune responses by interacting with receptors on immune cells or by inhibiting enzymes that regulate inflammation. This has opened up new avenues for treating autoimmune diseases and enhancing vaccine efficacy.

In addition to its pharmaceutical applications, Tert-butyl 5-amino-1,4-dimethylpyrazole-3-carboxylate has found utility in agrochemical research. Pyrazole derivatives have been investigated as potential herbicides and fungicides due to their ability to disrupt essential metabolic pathways in plants and fungi. The< strong>structural features of this compound contribute to its bioactivity by allowing it to interact with target enzymes in a manner that inhibits their function.

The< strong>CAS No. 2248289-93-0 ensures that researchers can reliably identify and source this compound for their studies. The standardized registration provided by CAS allows for seamless communication across scientific communities and facilitates collaboration on complex synthetic projects. This level of precision is essential when working with intermediates that are critical to drug development pipelines.

The< strong>future prospects for Tert-butyl 5-amino-1,4-dimethylpyrazole-3-carboxylate are promising as research continues to uncover new applications for pyrazole-based compounds. Advances in computational chemistry and high-throughput screening techniques are enabling researchers to design and synthesize novel derivatives with enhanced pharmacological properties. These tools will be instrumental in identifying lead compounds for future drug candidates derived from this versatile intermediate.

In conclusion, Tert-butyl 5-amino-1,4-dimethylpyrazole-3-carboxylate (CAS No. 2248289-93-0) is a cornerstone in modern pharmaceutical synthesis. Its unique structural features make it an invaluable intermediate for developing drugs targeting various diseases. As research progresses, this compound will continue to play a pivotal role in advancing therapeutic strategies across multiple therapeutic areas.